Cas no 360044-66-2 (Benzo[b]thiophene,5-bromo-2-ethyl-)

Benzo[b]thiophene,5-bromo-2-ethyl- structure
360044-66-2 structure
Product Name:Benzo[b]thiophene,5-bromo-2-ethyl-
CAS No:360044-66-2
MF:C10H9BrS
MW:241.147460699081
CID:303282
PubChem ID:11593916
Update Time:2025-04-19

Benzo[b]thiophene,5-bromo-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene,5-bromo-2-ethyl-
    • 5-BROMO-2-ETHYL-1-BENZOTHIOPHENE
    • MFCD09038048
    • AS-53701
    • 360044-66-2
    • TQP1606
    • SB67109
    • 5-Bromo-2-ethylbenzo[b]thiophene
    • AKOS027381349
    • DTXSID30469141
    • P16915
    • Inchi： 1S/C10H9BrS/c1-2-9-6-7-5-8(11)3-4-10(7)12-9/h3-6H,2H2,1H3
    • InChI Key： MZUYWVIIKVDXOS-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C=C(CC)S2

Computed Properties

  • Exact Mass: 239.96100
  • Monoisotopic Mass: 239.96083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 28.24000
  • LogP: 4.22620

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Benzo[b]thiophene,5-bromo-2-ethyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:360044-66-2)Benzo[b]thiophene,5-bromo-2-ethyl-
Order Number:A1231524
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:28
Price ($):544
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:360044-66-2)Benzo[b]thiophene,5-bromo-2-ethyl-
A1231524
Purity:99%
Quantity:1g
Price ($):544
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